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Compound of Interest

Compound Name: Cyclohexyl methyl sulfide

Cat. No.: B1594846

An In-depth Technical Guide to the Physical Properties of Cyclohexyl Methyl Sulfide

This technical guide provides a comprehensive overview of the key physical properties of
Cyclohexyl methyl sulfide (CAS 7133-37-1), with a specific focus on its melting and boiling
points. The information is tailored for researchers, scientists, and professionals in drug
development who may utilize this organosulfur compound in synthesis and other applications.

Compound Overview

Cyclohexyl methyl sulfide, also known as (methylthio)cyclohexane, is an organosulfur
compound with the molecular formula C7H14S.[1][2][3] It consists of a cyclohexyl group bonded
to a methyl group through a sulfur atom.[1] This structure gives it distinct physical and chemical
properties relevant to its use as a pharmaceutical intermediate and in organic synthesis.[1][3]

Physical Properties

The primary physical constants for Cyclohexyl methyl sulfide are summarized below. These
values are critical for predicting the compound's behavior under various experimental
conditions, designing purification protocols, and ensuring safe handling and storage.
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Physical Property Value Notes
The compound is a liquid at
Melting Point -80 °C standard ambient conditions.
[11[2]
Measured at a reduced
Boiling Point 89-90 °C pressure of 35 mmHg.[1][2][3]
[41[5]
Calculated for standard
atmospheric pressure (760
~174.9 °C _
mmHg) using Joback group
contribution methods.[1]
Estimated for standard
183.19 °C atmospheric pressure (760
mmHQ).[6]
Molecular Weight 130.25 g/mol [1][3]
Density 0.938 - 0.944 g/cm3 [2][3]

Refractive Index

~1.494

[21(3][41[5]

Flash Point

61 °C (142 °F)

[2](3]15]

Experimental Protocols

While specific experimental reports for determining the physical properties of Cyclohexyl

methyl sulfide are not detailed in the provided literature, the following sections describe

standard and widely accepted methodologies for measuring the melting and boiling points of
organic compounds.

Melting Point Determination

The reported melting point of -80 °C indicates that specialized low-temperature apparatus
would be required. However, the general principle remains the same as for solids at ambient
temperature. The capillary method is a common technique.[1]
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Principle: A small, finely powdered sample of a solid is heated slowly at a controlled rate.[5][7]
The temperature at which the solid begins to liquefy and the temperature at which it becomes
completely liquid are recorded as the melting point range.[1][5] For a pure compound, this
range is typically narrow (0.5-1.0 °C).[1]

Methodology:

Sample Preparation: A small amount of the solidified compound is finely crushed.

o Capillary Loading: A capillary tube, sealed at one end, is tapped into the powdered sample to
pack a small amount (1-2 mm in height) into the bottom.[5][7]

e Apparatus Setup: The capillary tube is placed in a heating block or an oil bath apparatus
(such as a Thiele tube) alongside a calibrated thermometer.[1] For sub-ambient
temperatures, a cooling bath would be used instead.

o Heating and Observation: The apparatus is heated (or cooled) slowly, typically at a rate of
about 2 °C per minute, to ensure thermal equilibrium.[1]

o Data Recording: The temperature is recorded at the first sign of melting (T1) and when the
last solid crystal disappears (Tz). The melting point is reported as the range T1—T2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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